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Compound of Interest

Compound Name: 3-Phenoxybenzoyl chloride

Cat. No.: B1349976

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling precautions for 3-
Phenoxybenzoyl chloride. The following sections outline the associated hazards, proper
handling procedures, emergency responses, and disposal methods to ensure the safe use of
this chemical in a laboratory setting.

Chemical Identification and Properties

3-Phenoxybenzoyl chloride is a corrosive liquid that requires careful handling.[1] Below is a
summary of its key physical and chemical properties.

Property Value

CAS Number 3586-15-0[1]

Molecular Formula C13H9oClO2[2]

Molecular Weight 232.66 g/mol [2]

Appearance Clear colorless to light yellow liquid
Boiling Point 330 °C at 760 mmHg[2]

Density 1.247 g/lcm3[2]

Flash Point 122.4 °C[2]
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Hazard Identification and Classification

3-Phenoxybenzoyl chloride is classified as a hazardous substance. It is crucial to understand
its potential dangers before handling.

Hazard Classification Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[1][3]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Specific target organ toxicity May cause respiratory
] Category 3 o
(single exposure) irritation[1]

Signal Word: Danger[1]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when working with 3-Phenoxybenzoyl
chloride. The following procedures outline the necessary steps for safe handling, from
preparation to disposal.

Engineering Controls

¢ Ventilation: All work with 3-Phenoxybenzoyl chloride must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[1]

o Emergency Equipment: A safety shower and eyewash station must be readily accessible in
the immediate work area.[4]

Personal Protective Equipment (PPE)

A comprehensive range of PPE is required to prevent contact with this corrosive chemical.
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PPE Type

Specification

Eye and Face Protection

Chemical safety goggles and a face shield.[5]

Hand Protection

Butyl-rubber gloves are recommended.[5]

Skin and Body Protection

A flame-resistant lab coat, fully buttoned, along

with full-length pants and closed-toe shoes.[5]

Respiratory Protection

A NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
acid gases should be used if there is a risk of

inhalation.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 3-Phenoxybenzoyl

chloride.
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First-Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[1]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[1]

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.[1]

Fire-Fighting Measures

3-Phenoxybenzoyl chloride is a combustible liquid.
e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with 3-
Phenoxybenzoyl chloride, liberating toxic gas.[1]

o Specific Hazards: Thermal decomposition can produce irritating and toxic gases, including
hydrogen chloride, carbon monoxide, and carbon dioxide.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1349976?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1349976?utm_src=pdf-body
https://www.benchchem.com/product/b1349976?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC57102DA&productDescription=3-PHENOXYBENZOYL+CHLORIDE1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Accidental Release Measures

In case of a spill, follow these procedures:
o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Containment: Absorb the spill with an inert, non-combustible material such as dry sand or
earth. Do not use combustible materials like sawdust.

e Collection: Collect the absorbed material into a suitable container for disposal.

o Decontamination: Clean the spill area thoroughly.

Storage and Disposal

Proper storage and disposal are crucial to maintain a safe laboratory environment.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area away from
incompatible materials such as water, strong bases, alcohols, and oxidizing agents.[6]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
dispose of down the drain.

Stability and Reactivity

o Reactivity: Reacts violently with water.[1]

e Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Exposure to moist air or water.[7]

e Incompatible Materials: Water, strong oxidizing agents, strong bases, and alcohols.[7]

e Hazardous Decomposition Products: Hydrogen chloride, carbon monoxide, and carbon
dioxide.[1]
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This guide is intended to provide comprehensive safety information for the handling of 3-
Phenoxybenzoyl chloride. Always refer to the most current Safety Data Sheet (SDS) provided
by the manufacturer before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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